Cas no 109421-77-4 (1-(2,3-Dihydroxypropyl) nonanedioate)

• Product Name: 1-(2,3-Dihydroxypropyl) nonanedioate
• CAS No: 109421-77-4
• MF: C₁₂H₂₂O₆
• MW: 262.30
• CID: 5092989
• PubChem ID: 45783154
• Update Time: 2025-06-08

1-(2,3-Dihydroxypropyl) nonanedioate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1495261
• AS-84873
• CHEBI:177497
• 9-(2,3-dihydroxypropoxy)-9-oxononanoic acid
• 109421-77-4
• F88805
• Compound NP-015301
• AKOS040738773
• DTXSID501335902
• 1-(2,3-Dihydroxypropyl) nonanedioate

• Inchi： 1S/C12H22O6/c13-8-10(14)9-18-12(17)7-5-3-1-2-4-6-11(15)16/h10,13-14H,1-9H2,(H,15,16)
• InChI Key： BQRISQXLSXCXSC-UHFFFAOYSA-N
• SMILES： OCC(O)COC(=O)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 262.14163842g/mol
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 1-(2,3-Dihydroxypropyl) nonanedioate

Recent Advances in the Study of 1-(2,3-Dihydroxypropyl) Nonanedioate (CAS: 109421-77-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(2,3-Dihydroxypropyl) nonanedioate (CAS: 109421-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(2,3-Dihydroxypropyl) nonanedioate as a versatile intermediate in the synthesis of bioactive molecules. Its dihydroxypropyl and nonanedioate moieties make it an attractive candidate for the development of prodrugs and polymer-based drug delivery systems. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a linker in antibody-drug conjugates (ADCs), showcasing its potential in targeted cancer therapies.

In addition to its synthetic utility, 1-(2,3-Dihydroxypropyl) nonanedioate has been investigated for its intrinsic biological activities. Preclinical studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases. A recent *in vitro* study revealed its ability to modulate key signaling pathways, such as NF-κB and Nrf2, which are critical in inflammation and oxidative stress responses.

The pharmacokinetic profile of 1-(2,3-Dihydroxypropyl) nonanedioate has also been a subject of recent research. A 2024 pharmacokinetic study conducted in rodent models reported favorable absorption and distribution characteristics, with minimal toxicity observed at therapeutic doses. These findings support its potential as a safe and effective therapeutic agent, pending further clinical validation.

Looking ahead, researchers are exploring the application of 1-(2,3-Dihydroxypropyl) nonanedioate in novel drug formulations, including nanoemulsions and hydrogels, to enhance its bioavailability and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, 1-(2,3-Dihydroxypropyl) nonanedioate (CAS: 109421-77-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities, position it as a valuable asset in the development of next-generation therapeutics. Continued research and development efforts are expected to further elucidate its full potential and pave the way for its clinical application.